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Introduction

Triethanolamine oleate (CAS No. 2717-15-9) is a non-ionic surfactant formed through the
neutralization reaction of oleic acid with triethanolamine.[1][2] Its amphiphilic nature,
possessing both a hydrophilic triethanolamine head and a lipophilic oleic acid tail, makes it a
highly effective emulsifier, dispersing agent, and lubricant.[1] This technical guide provides a
comprehensive overview of the core physicochemical properties of triethanolamine oleate,
detailed experimental methodologies for their determination, and a summary of its synthesis
and applications relevant to research and development.

Core Physicochemical Properties

The fundamental properties of triethanolamine oleate are summarized below. These values
are critical for formulation development, performance prediction, and quality control.

General and Physical Properties
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Property Value Source(s)
CAS Number 2717-15-9 [2]
Molecular Formula C24H49NO5 [3]
Molecular Weight 431.6 g/mol [11[3]

Faintly yellowish to brown
Appearance ] o [2]
viscous or syrupy liquid

Odor Faint, mild ammoniacal [4]

Thermal and Density Properties

Property Value Conditions Source(s)
Boiling Point 360 °C at 760 mmHg

227 °C at 150 mmHg

Melting Point ~18 °C

Flash Point 270.1 °C

Specific Gravity 1.13

lubil | Soluti :

Property Value Conditions Source(s)

Soluble in water and

Solubilit 2
Y ethanol. 12l

1% aqueous solution

pH 75-95 2]
at 25°C

Forms a practically

neutral aqueous [3]

solution.

7.76 (for
pKa at 25°C [5]

Triethanolamine)
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Surfactant-Specific Properties

As a surfactant, the performance of triethanolamine oleate is defined by its behavior at
interfaces and its ability to form micelles in solution.

Hydrophilic-Lipophilic Balance (HLB)

The HLB value indicates the balance between the hydrophilic and lipophilic portions of the
surfactant, which determines its suitability for forming oil-in-water (o/w) or water-in-oil (w/0)

emulsions.
Property Value Significance Source(s)
Anionic surface active
HLB Value 12 agent, suitable for o/lw  [6]

emulsions.

An HLB value in the range of 8-18 is favorable for creating oil-in-water emulsions.[6] The
relatively high HLB value of triethanolamine oleate confirms its effectiveness as an o/w
emulsifier.[1]

Critical Micelle Concentration (CMC) and Surface
Tension

The Critical Micelle Concentration (CMC) is the concentration at which surfactant molecules
begin to form aggregates known as micelles. Above the CMC, the surface tension of the
solution remains relatively constant.[7] This is a crucial parameter for applications such as
detergency and solubilization. While a specific experimental CMC value for pure
triethanolamine oleate is not readily available in the cited literature, it is known to effectively
reduce surface tension, a key characteristic for emulsifiers. The low surface tension of
emulsions formed with triethanolamine oleate makes them particularly suitable for
applications requiring uniform coverage.

Synthesis of Triethanolamine Oleate

Triethanolamine oleate is typically synthesized via a direct esterification or neutralization
reaction between oleic acid and triethanolamine.[1][2]
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Caption: Synthesis of Triethanolamine Oleate from its precursors.

A common preparation method involves reacting oleic acid and triethanolamine, often in a 2:1
mass ratio, in a reactor.[8][9] The mixture may be heated to facilitate the reaction, and a solvent
like toluene can be used to aid the process and remove the water formed.[8][9]

Experimental Protocols

The following sections detail the methodologies for determining key physicochemical properties
of surfactants like triethanolamine oleate.

Determination of Hydrophilic-Lipophilic Balance (HLB)

The HLB value can be calculated or determined experimentally. For fatty acid esters like
triethanolamine oleate, Griffin's method or an experimental emulsification method is often
employed.

Experimental Emulsification Protocol:

o Preparation of Emulsifier Blends: Prepare a series of blends using two non-ionic surfactants
of the same chemical class but with known low and high HLB values (e.g., a SPAN and a
TWEEN). The blends should cover a range of HLB values (e.g., from 4 to 18 in increments of
2).[10]

o Emulsion Formulation: For each blend, prepare a small batch of an o/w emulsion using the
oil phase for which the "required HLB" is to be determined. A typical concentration of the
emulsifier blend is 2.5% to 5% of the total formulation.[10]
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» Mixing: Blend the oil phase with the emulsifier blend. Heat if solids are present. Add the
water phase with agitation.[10]

» Stability Assessment: Observe the resulting emulsions for stability (e.g., creaming,
coalescence, breaking) over a set period (e.g., 24 hours).

e HLB Determination: The HLB of the blend that produces the most stable emulsion
corresponds to the required HLB of the oil phase. The HLB of an unknown surfactant can be
determined by using it in combination with a known surfactant to emulsify a known oil.[11]

Preparation
Prepare Surfactant Blends
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Caption: Experimental workflow for determining the required HLB.

Determination of Critical Micelle Concentration (CMC)

The CMC is commonly determined by measuring a physical property of the surfactant solution
as a function of concentration. The surface tension method is a primary and direct technique.

Surface Tension Method Protocol:

o Solution Preparation: Prepare a stock solution of triethanolamine oleate in deionized water.
Create a series of dilutions from the stock solution to cover a wide concentration range,
spanning the expected CMC.[12]

» Surface Tension Measurement: Measure the surface tension of each dilution using a
tensiometer (e.g., using the du Nody ring, Wilhelmy plate, or pendant drop method).[7][13]
Ensure temperature is controlled and constant throughout the measurements.

» Data Plotting: Plot the measured surface tension (y) as a function of the logarithm of the
surfactant concentration (log C).[12][13]

e CMC Determination: The plot will typically show two linear regions. Below the CMC, surface
tension decreases linearly with log C. Above the CMC, the surface tension remains relatively
constant, forming a plateau. The CMC is the concentration at the intersection of the two
extrapolated linear portions of the plot.[7]
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Caption: Idealized plot for CMC determination via surface tension.

Applications in Research and Drug Development

Triethanolamine oleate's properties make it a versatile excipient in various fields:

o Emulsifier: It is widely used to create stable oil-in-water emulsions in cosmetic and

pharmaceutical formulations such as creams and lotions.

e pH Balancer: In cosmetic products, it serves to adjust and buffer the pH.[14]

o Solubilizer: It aids in solubilizing oils and other ingredients that are not fully soluble in water.

» Drug Delivery: In pharmaceutics, it is an active ingredient in some otic preparations used to

treat impacted earwax.[14]

« Industrial Applications: It is used in metalworking fluids as a lubricant and corrosion inhibitor

and in the textile industry as a softening agent.[1]

Conclusion
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Triethanolamine oleate is a well-characterized non-ionic surfactant with a favorable balance of
properties for a wide range of applications, particularly in the formulation of emulsified products.
Its physicochemical characteristics, including a high HLB value and effective surface tension
reduction, are central to its performance. The experimental protocols outlined in this guide
provide a framework for the precise determination of these properties, enabling researchers
and formulation scientists to effectively utilize this versatile compound in product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Triethanolamine Oleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682537#what-are-the-physicochemical-properties-
of-triethanolamine-oleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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